Cas no 1935511-41-3 (1,1-dioxo-3-propyl-1lambda6-thiolane-3-carbaldehyde)

• Product Name: 1,1-dioxo-3-propyl-1lambda6-thiolane-3-carbaldehyde
• CAS No: 1935511-41-3
• MF: C₈H₁₄O₃S
• MW: 190.259961605072
• CID: 5905332
• PubChem ID: 131050447
• Update Time: 2025-06-08

1,1-dioxo-3-propyl-1lambda6-thiolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,1-dioxo-3-propyl-1lambda6-thiolane-3-carbaldehyde
• 1935511-41-3
• EN300-1619622

• Inchi： 1S/C8H14O3S/c1-2-3-8(6-9)4-5-12(10,11)7-8/h6H,2-5,7H2,1H3
• InChI Key： CUZREZBQIUGLFV-UHFFFAOYSA-N
• SMILES： S1(CCC(C=O)(CCC)C1)(=O)=O

Computed Properties

• Exact Mass: 190.06636548g/mol
• Monoisotopic Mass: 190.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.6Ų

Additional information on 1,1-dioxo-3-propyl-1lambda6-thiolane-3-carbaldehyde

Introduction to 1,1-dioxo-3-propyl-1lambda6-thiolane-3-carbaldehyde (CAS No. 1935511-41-3) and Its Emerging Applications in Chemical Biology

1,1-dioxo-3-propyl-1lambda6-thiolane-3-carbaldehyde, identified by the chemical identifier CAS No. 1935511-41-3, represents a structurally unique compound with significant potential in the field of chemical biology. This heterocyclic aldehyde features a thiolane core appended with a propyl substituent and a conjugated dioxo group, making it an intriguing candidate for various biochemical and pharmaceutical applications. The compound's molecular framework combines elements of both electrophilic and nucleophilic reactivity, which has been leveraged in recent studies to explore novel synthetic pathways and biological interactions.

The dioxo moiety in 1,1-dioxo-3-propyl-1lambda6-thiolane-3-carbaldehyde serves as a key functional group, enabling participation in diverse chemical reactions such as condensation, oxidation, and reduction processes. This feature has been exploited in synthetic chemistry to develop novel intermediates for drug discovery. For instance, recent research has demonstrated its utility in constructing complex thiazole derivatives, which are known for their broad spectrum of biological activities, including antimicrobial and anti-inflammatory properties.

Moreover, the thiolane scaffold of this compound introduces a sulfur atom into the molecular structure, which can engage in coordination with metal ions or participate in disulfide bond formation—a critical mechanism in protein folding and redox signaling. This has prompted investigations into its potential role as a chelating agent or a modulator of oxidative stress-related pathways. Studies have shown that derivatives of thiolane compounds exhibit promising effects on cellular antioxidant defenses, making them attractive candidates for therapeutic development.

In the realm of medicinal chemistry, the aldehyde group at the 3-position of 1,1-dioxo-3-propyl-1lambda6-thiolane-3-carbaldehyde provides a reactive handle for further functionalization via nucleophilic addition reactions. This has been utilized to synthesize novel Schiff bases and imines, which are precursors to bioactive molecules with potential applications in neurology and cancer therapy. Recent advances in click chemistry have also explored its incorporation into bi-functionalized probes for imaging and diagnostics.

The propyl substituent at the 3-position of the thiolane ring adds another layer of complexity to the compound's reactivity and biological profile. Computational studies have suggested that this side chain can influence the compound's solubility and binding affinity to biological targets. For example, modifications at this position have been shown to modulate interactions with enzymes involved in metabolic pathways, highlighting its potential as a scaffold for enzyme inhibition.

Recent experimental investigations have also delved into the photophysical properties of 1,1-dioxo-3-propyl-1lambda6-thiolane-3-carbaldehyde, revealing interesting behaviors such as fluorescence quenching under oxidative conditions. This observation has sparked interest in developing it as a fluorescent probe for detecting reactive oxygen species (ROS) in biological systems. Such probes are invaluable tools for studying oxidative stress-related diseases like neurodegenerative disorders and aging.

The compound's structural features have also been explored in material science applications. The combination of heterocyclic stability and functional reactivity makes it a candidate for designing advanced polymers or organic electronic materials. Researchers have begun investigating its incorporation into conductive polymers or as a monomer for cross-linked hydrogels with tailored mechanical properties.

From a synthetic perspective, 1,1-dioxo-3-propyl-1lambda6-thiolane-3-carbaldehyde serves as an versatile building block for constructing more complex molecules. Transition-metal-catalyzed reactions such as cross-coupling and cyclization have been employed to introduce additional functional groups or alter the core structure. These synthetic strategies have enabled the rapid exploration of chemical space, leading to novel derivatives with enhanced biological activity.

The growing interest in this compound underscores its significance as both a research tool and a potential lead molecule for drug development. Collaborative efforts between academic institutions and pharmaceutical companies are now focused on optimizing synthetic routes and evaluating its efficacy in preclinical models. The integration of computational modeling with experimental validation is accelerating progress toward harnessing its full potential.

In conclusion,1,1-dioxo-3-propyl-1lambda6-thiolane-3-carbaldehyde (CAS No. 1935511-41-3) exemplifies how structurally unique heterocyclic compounds can drive innovation across multiple disciplines within chemical biology. Its diverse reactivity profile opens doors to applications ranging from drug discovery to materials science, while ongoing research continues to uncover new possibilities for its utilization.